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An In-depth Technical Guide to the Industrial Production of Ethylenediamine via the

Dichloroethane Process

Introduction
Ethylenediamine (EDA), a colorless liquid with an ammonia-like odor, is a foundational

building block in the chemical industry.[1][2] It is the simplest of the polyethylene amines and is

utilized extensively in the synthesis of chelating agents like EDTA, fungicides, pharmaceuticals,

and as a curing agent for epoxy resins.[2][3][4] In 1998, global production was approximately

500,000 tonnes, underscoring its industrial significance.[1][2] While several synthetic routes

exist, including the reaction of ethanolamine and ammonia, the dominant industrial method

remains the reaction of 1,2-dichloroethane (EDC) with ammonia.[1][3][5] This process, often

referred to as the EDC process, involves a high-pressure, high-temperature reaction followed

by a series of neutralization and purification steps.[1][5][6] This guide provides a detailed

technical overview of the EDC process for producing ethylenediamine, tailored for

researchers, scientists, and drug development professionals.

Core Chemistry and Reaction Mechanism
The industrial synthesis of ethylenediamine from 1,2-dichloroethane is a nucleophilic

substitution reaction. The process can be broken down into two primary chemical stages:

ammonolysis and neutralization.
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Ammonolysis: 1,2-dichloroethane is treated with a large excess of ammonia in an aqueous

medium under elevated temperature and pressure.[1][6] The ammonia acts as a nucleophile,

displacing the chloride ions on the dichloroethane molecule. This reaction generates

hydrogen chloride (HCl), which immediately reacts with the basic amine groups to form

amine hydrochlorides.[1]

Primary Reaction: ClCH₂CH₂Cl + 2 NH₃ → H₃N⁺CH₂CH₂N⁺H₃ + 2Cl⁻

Formation of Byproducts: The initial product, ethylenediamine, still possesses nucleophilic

amine groups. These can further react with dichloroethane, leading to the formation of a

series of higher molecular weight polyethylene amines, such as Diethylenetriamine (DETA)

and Triethylenetetramine (TETA), as well as cyclic byproducts like piperazine (PIP).[1][5] The

product distribution is highly dependent on the reaction conditions, particularly the molar ratio

of ammonia to dichloroethane.

Neutralization: The mixture of amine hydrochlorides is then treated with a strong base,

typically sodium hydroxide (NaOH), to liberate the free amines and produce sodium chloride

(NaCl) as a salt byproduct.[1][5]

Neutralization Reaction: H₃N⁺CH₂CH₂N⁺H₃ + 2Cl⁻ + 2 NaOH → H₂NCH₂CH₂NH₂ + 2

NaCl + 2 H₂O

The overall simplified reaction is often represented as: ClCH₂CH₂Cl + 4 NH₃ →

H₂NCH₂CH₂NH₂ + 2 NH₄Cl[2]
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Caption: Chemical pathway for ethylenediamine synthesis from dichloroethane.
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Industrial Process Workflow
The commercial production of ethylenediamine via the EDC route is a continuous process

involving several key unit operations. The process is designed to handle corrosive materials at

high temperatures and pressures and to efficiently separate a complex mixture of products.

Feed Preparation & Reaction: Liquid 1,2-dichloroethane and a significant molar excess of

aqueous ammonia are continuously fed into a high-pressure reactor, which is typically a

tubular or plug flow reactor.[5][7] The mixture is heated to the target reaction temperature to

facilitate the ammonolysis reaction.

Ammonia Stripping: The effluent from the reactor, containing amine hydrochlorides,

unreacted ammonia, and byproducts, is sent to a stripper to remove and recycle the excess

ammonia.[7]

Neutralization: The ammonia-stripped stream is then mixed with a concentrated sodium

hydroxide solution in a neutralization vessel. This step converts the amine hydrochlorides to

free amines.[5][7]

Salt Removal: The resulting mixture is a slurry containing the organic amine products and an

aqueous solution saturated with sodium chloride. This stream is fed to an evaporator or

crystallizer where water is boiled off, causing the sodium chloride to precipitate.[5] The solid

salt is then removed via filtration or centrifugation.

Purification Train: The crude amine mixture, now largely free of salt, enters a series of

distillation columns for purification.

Dehydration: Water is removed, often requiring special considerations due to the formation

of an azeotrope with ethylenediamine.[8][9]

Fractional Distillation: A train of columns operating under vacuum separates the individual

polyethylene amines based on their boiling points. Ethylenediamine, being the lightest

product, is collected from the top of the first column, while DETA, TETA, and other heavier

polyamines are collected from subsequent columns.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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